XD14
XD14
XD14 is a novel BET bromodomain inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1370888-71-3
VCID:
VC0547314
InChI:
InChI=1S/C20H27N3O5S/c1-6-15-18(13(5)24)12(4)21-19(15)20(26)22-16-11-14(9-10-17(16)25)29(27,28)23(7-2)8-3/h9-11,21,25H,6-8H2,1-5H3,(H,22,26)
SMILES:
CCC1=C(NC(=C1C(=O)C)C)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N(CC)CC)O
Molecular Formula:
C20H27N3O5S
Molecular Weight:
421.512
XD14
CAS No.: 1370888-71-3
Inhibitors
VCID: VC0547314
Molecular Formula: C20H27N3O5S
Molecular Weight: 421.512
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1370888-71-3 |
|---|---|
| Product Name | XD14 |
| Molecular Formula | C20H27N3O5S |
| Molecular Weight | 421.512 |
| IUPAC Name | 4-acetyl-N-[5-(diethylsulfamoyl)-2-hydroxyphenyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide |
| Standard InChI | InChI=1S/C20H27N3O5S/c1-6-15-18(13(5)24)12(4)21-19(15)20(26)22-16-11-14(9-10-17(16)25)29(27,28)23(7-2)8-3/h9-11,21,25H,6-8H2,1-5H3,(H,22,26) |
| Standard InChIKey | DPBKLIVPNYGQQG-UHFFFAOYSA-N |
| SMILES | CCC1=C(NC(=C1C(=O)C)C)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N(CC)CC)O |
| Appearance | Solid powder |
| Description | XD14 is a novel BET bromodomain inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | XD14; XD 14; XD-14 |
| Reference | 1: Sahni JM, Keri RA. Targeting bromodomain and extraterminal proteins in breast cancer. Pharmacol Res. 2018 Mar;129:156-176. doi: 10.1016/j.phrs.2017.11.015. Epub 2017 Nov 16. Review. PubMed PMID: 29154989; PubMed Central PMCID: PMC5828951. 2: Pan D, Kather M, Willmann L, Schlimpert M, Bauer C, Lagies S, Schmidtkunz K, Eisenhardt SU, Jung M, Günther S, Kammerer B. Metabolic Response to XD14 Treatment in Human Breast Cancer Cell Line MCF-7. Int J Mol Sci. 2016 Oct 24;17(10). pii: E1772. PubMed PMID: 27783056; PubMed Central PMCID: PMC5085796. 3: Hügle M, Lucas X, Weitzel G, Ostrovskyi D, Breit B, Gerhardt S, Einsle O, Günther S, Wohlwend D. 4-Acyl Pyrrole Derivatives Yield Novel Vectors for Designing Inhibitors of the Acetyl-Lysine Recognition Site of BRD4(1). J Med Chem. 2016 Feb 25;59(4):1518-30. doi: 10.1021/acs.jmedchem.5b01267. Epub 2016 Jan 14. PubMed PMID: 26731611. |
| PubChem Compound | 52670832 |
| Last Modified | Nov 11 2021 |
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